5-[(Z)-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-thioxo-1,3-thiazolan-4-one

• IUPAC Name: (5Z)-5-[(5-chloro-1,3-dimethylpyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C9H8ClN3OS2/c1-4-5(7(10)13(2)12-4)3-6-8(14)11-9(15)16-6/h3H,1-2H3,(H,11,14,15)/b6-3-
• InChI Key: OOALEHURGJXLRX-UTCJRWHESA-N
• Canonical SMILES: CC1=NN(C(=C1C=C2C(=O)NC(=S)S2)Cl)C
• Isomeric SMILES: CC1=NN(C(=C1/C=C\2/C(=O)NC(=S)S2)Cl)C
• Molecular Formula: C9H8ClN3OS2
• Molecular Weight: 273.8 g/mol

Description

5-[(Z)-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-thioxo-1,3-thiazolan-4-one is a useful research compound. Its molecular formula is C9H8ClN3OS2 and its molecular weight is 273.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized through the condensation of specific acids and aldehydes. This synthesis process has been analyzed using elemental analysis, IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis (Asiri & Khan, 2010).

Antimicrobial Properties

• Certain derivatives of this compound have been shown to possess potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, making them potential candidates for further development as antibacterial agents (Reddy et al., 2010).

Antifungal Activity

• Some derivatives of this compound have demonstrated significant fungicidal activity, particularly against rice sheath blight, a major rice disease in China. This points to its potential use in agricultural fungicides (Chen et al., 2000).

Anti-Inflammatory Properties

• Research indicates that certain derivatives exhibit notable anti-inflammatory activity. This could lead to its application in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Photochemical Transformations

• Studies have explored the photochemical transformations of related compounds, which could have implications in photochemical applications and understanding the behavior of these compounds under different light conditions (Gvozdev et al., 2021).

Potential Antipsychotic Agents

• Certain related compounds have shown a profile similar to antipsychotic drugs in behavioral animal tests, without interacting with dopamine receptors, suggesting potential use in developing new antipsychotic medications (Wise et al., 1987).

Anticancer and Antiangiogenic Effects

• Novel derivatives have been synthesized and shown to inhibit tumor growth and tumor-induced angiogenesis in mice, indicating potential use in anticancer therapy (Chandrappa et al., 2010).